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A comprehensive review of two primary lixiviants in silver hydrometallurgy, comparing their

efficacy, environmental impact, and operational parameters.

The extraction of silver from its ores has historically been dominated by cyanidation, a process

valued for its efficiency and cost-effectiveness. However, the high toxicity of cyanide and the

increasing prevalence of complex and refractory ores have spurred research into alternative

lixiviants. Among these, ammonium thiosulfate has emerged as a promising, non-toxic

alternative. This guide provides a detailed comparative analysis of ammonium thiosulfate and

cyanide for silver extraction, supported by experimental data and protocols to aid researchers

and scientists in making informed decisions.

Performance Comparison: Ammonium Thiosulfate vs.
Cyanide
The choice between ammonium thiosulfate and cyanide leaching depends on various factors,

including the specific mineralogy of the ore, desired recovery rates, and environmental

regulations.
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Parameter
Ammonium
Thiosulfate

Cyanide
Key
Considerations

Silver Recovery

Can achieve high

recovery rates, in

some cases

exceeding 90%.[1]

Generally high and

well-established

recovery rates, often

above 90%.[1]

Ore mineralogy plays

a crucial role.

Thiosulfate can be

more effective for

certain refractory ores.

Leaching Kinetics

Generally slower than

cyanidation but can be

enhanced with

catalysts like copper

ions.[2][3]

Faster leaching

kinetics under optimal

conditions.

The presence of

copper (II) ions is

crucial for the

thiosulfate process to

act as an oxidant.[4]

Reagent Stability

Less stable; prone to

oxidation and

decomposition, which

can increase

consumption.

Relatively stable

under alkaline

conditions.

Thiosulfate

decomposition can

lead to the formation

of polythionates,

impacting efficiency.

Toxicity

Relatively non-toxic

and environmentally

benign.

Highly toxic to

humans and wildlife,

requiring stringent

safety and

environmental

protocols.

The low toxicity of

thiosulfate is a

significant advantage,

especially in

jurisdictions with strict

environmental laws.

pH Sensitivity

Highly sensitive to pH,

typically requiring

alkaline conditions

(pH 9-10) for optimal

performance.

Effective in a stable

alkaline pH range,

typically 10-11, to

prevent the formation

of toxic hydrogen

cyanide gas.

Precise pH control is

critical for both

processes to ensure

efficiency and safety.

Reagent Cost Can be more

expensive than

cyanide, and

consumption rates

can be higher.

Relatively low cost. The overall economic

viability of thiosulfate

leaching depends on

reagent consumption
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and the value of the

recovered silver.

Experimental Protocols
Detailed methodologies are essential for reproducible and comparable results in leaching

studies.

1. Sample Preparation:

Objective: To prepare a representative ore sample with a consistent particle size for leaching

experiments.

Protocol:

Crush and grind the silver-bearing ore to a fine powder. A typical target particle size is -200

to +270 mesh (53–74 μm).

Homogenize the powdered sample to ensure uniformity.

Characterize the sample for its elemental composition (including silver and gold content)

and mineralogy using techniques like Atomic Absorption Spectrometry (AAS) and X-ray

Diffraction (XRD).

2. Leaching Experiments:

Objective: To determine the silver extraction efficiency under various conditions for both

lixiviants.

Protocol for Cyanide Leaching:

Prepare a leaching solution with a specific sodium cyanide (NaCN) concentration (e.g., 5 ×

10⁻² to 5.1 × 10⁻³ M).

Adjust the pH of the solution to between 10 and 11 using a suitable alkali like sodium

hydroxide (NaOH).
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Conduct the leaching in a stirred reactor at a constant temperature (e.g., 288 to 333 K)

and stirring speed (e.g., 750 rpm).

Maintain a fixed solid-to-liquid ratio (e.g., 40 g/L).

Collect solution samples at regular intervals to analyze for dissolved silver content using

AAS.

Protocol for Ammonium Thiosulfate Leaching:

Prepare a leaching solution containing ammonium thiosulfate ((NH₄)₂S₂O₃) at a specific

concentration (e.g., 0.2 to 2.4 M).

Add a catalyst, typically copper sulfate (CuSO₄), to the solution.

Adjust the pH to between 9 and 10.

Perform the leaching in a stirred reactor at a controlled temperature (e.g., 288 to 333 K)

and stirring speed.

Maintain a constant solid-to-liquid ratio.

Periodically sample the solution to determine the concentration of dissolved silver.

Chemical Reactions and Mechanisms
The underlying chemical reactions dictate the efficiency and byproducts of each extraction

process.

Cyanidation:

In the presence of oxygen, cyanide ions (CN⁻) react with metallic silver (Ag) to form a stable,

soluble silver-cyanide complex (

[𝐴𝑔(𝐶𝑁)2 ]−
[Ag(CN)2​]−

).

Ammonium Thiosulfate Leaching:
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This process involves the oxidation of silver, typically by cupric ions (

[𝐶𝑢(𝑁𝐻3 )
4

]2 +
[Cu(NH3​)4​]2+

), followed by the complexation of the resulting silver ions with thiosulfate ions (

𝑆2𝑂3
2 −

S2​O32−​

) to form a soluble silver-thiosulfate complex (

[𝐴𝑔(𝑆2𝑂3 )2 ]3 −
[Ag(S2​O3​)2​]3−

).

Visualizing the Processes
Diagrams illustrating the core workflows and chemical pathways provide a clearer

understanding of the comparative chemistries.
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Cyanide Leaching Workflow

Ammonium Thiosulfate Leaching Workflow
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Caption: Comparative workflows of silver extraction.
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Cyanide Leaching Chemistry Ammonium Thiosulfate Leaching Chemistry

Ag (Silver)

[Ag(CN)₂]⁻ (Soluble Complex)

O₂ (Oxygen) CN⁻ (Cyanide) Ag (Silver)

Ag⁺

Oxidation

[Cu(NH₃)₄]²⁺ (Oxidant)

S₂O₃²⁻ (Thiosulfate)

[Ag(S₂O₃)₂]³⁻ (Soluble Complex)

Complexation

Click to download full resolution via product page

Caption: Chemical pathways for silver dissolution.

Conclusion
The selection of a lixiviant for silver extraction is a multifaceted decision. While cyanidation

remains a robust and economical method, its significant environmental and health risks are

undeniable. Ammonium thiosulfate presents a viable, less toxic alternative, particularly for

ores that are not amenable to traditional cyanidation. Although challenges such as higher

reagent consumption and process complexity exist with thiosulfate, ongoing research is

focused on optimizing these parameters. Ultimately, the optimal choice will depend on a

thorough techno-economic evaluation and consideration of the specific environmental and

regulatory context of a given mining operation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1232673?utm_src=pdf-body-img
https://www.benchchem.com/product/b1232673?utm_src=pdf-body
https://www.benchchem.com/product/b1232673?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1232673?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. mdpi.com [mdpi.com]

2. researchgate.net [researchgate.net]

3. researchgate.net [researchgate.net]

4. researchgate.net [researchgate.net]

To cite this document: BenchChem. [A Comparative Analysis of Ammonium Thiosulfate and
Cyanide for Silver Extraction]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1232673#comparative-analysis-of-ammonium-
thiosulfate-and-cyanide-for-silver-extraction]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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